3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid

• IUPAC Name: 3-amino-5-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H5F3N2O2/c8-7(9,10)3-1-4(11)5(6(13)14)12-2-3/h1-2H,11H2,(H,13,14)
• InChI Key: VROTWSPSBWKNQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)C(=O)O)C(F)(F)F
• Molecular Formula: C7H5F3N2O2
• DSSTOX Substance ID: DTXSID60673517
• Molecular Weight: 206.12 g/mol
• CAS RN: 1214370-77-0

Description

3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. It is an intermediate used in the synthesis of β-secretase (BACE) inhibitors.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, including 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid, has been a topic of research in the agrochemical and pharmaceutical industries. For instance, the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid can be analyzed using single crystal X-ray studies.

Chemical Reactions Analysis

The chemical reactions involving 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid are complex and involve several steps. For example, a Pd-catalyzed coupling reaction between an intermediate and 4-methyl-2-acetaminothiazole, followed by TFA-mediated cyclization, has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid are influenced by the presence of the trifluoromethyl group and the pyridine moiety.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid, focusing on its unique applications:

Synthesis of β-Secretase Inhibitors

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Agrochemical Industry

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Pharmaceutical Research

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Crop Protection Products

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Antifungal and Insecticidal Activities

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Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes .

Mode of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, a type of carbon–carbon bond-forming reaction . This reaction involves the interaction of the compound with a metal catalyst, leading to the formation of new bonds .

Biochemical Pathways

Similar compounds have been involved in various biochemical reactions, including carbon–carbon bond-forming reactions .

Result of Action

Similar compounds have been known to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer effects .

Safety and Hazards

3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid may cause serious eye irritation and respiratory irritation. It is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The future of 3-Amino-5-(trifluoromethyl)pyridine-2-carboxylic acid and other TFMP derivatives looks promising. They are expected to find many novel applications in the future, especially in the agrochemical and pharmaceutical industries.

Synthesis routes and methods

Procedure details

To a stirring solution of 3-Amino-5-trifluoromethyl-pyridine-2-carboxylic acid methyl ester (Intermediate A3) (1 g, 4.54 mmol) in MeOH (20 ml) was added 2M NaOH (0.182 g, 4.54 mmol). The orange solution was stirred at RT for 1 minute and then into water (10 ml). The solution was acidified to pH1 with the addition of 1M HCl and the product was extracted with EtOAc (150 ml). The organic portions were combined, washed with brine (50 ml), dried over MgSO4 and concentrated in vacuo to afford the title compound as an orange solid; LC-MS Rt=0.82 mins [M+H]+ 207.1 (Method 2 minLC_v002); 1H NMR (400 MHz, DMSO-d6) δ 13.9 (1H, broad hump), 8.11 (1H, s), 7.59 (1H, s), 7.08 (2H, broad hump) (trace of EtOAc present but correlates to proposed structure).